Cas no 446831-26-1 (4-(Piperazine-1-sulfonyl)benzoic acid)
446831-26-1 structure
Product Name:4-(Piperazine-1-sulfonyl)benzoic acid
CAS No:446831-26-1
MF:C11H14N2O4S
MW:270.304861545563
CID:2113799
Update Time:2023-08-03
4-(Piperazine-1-sulfonyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-piperazinylsulfonyl)Benzoic acid
- 4-(piperazine-1-sulfonyl)benzoic acid
- Oprea1_499257
- 4-(piperazinylsulfonyl)benzoic acid
- SBB081589
- IMED120058829
- 4-(PIPERAZINE-1-SULFONYL)-BENZOIC ACID
- 4-(Piperazine-1-sulfonyl)benzoic acid
-
- Inchi: 1S/C11H14N2O4S/c14-11(15)9-1-3-10(4-2-9)18(16,17)13-7-5-12-6-8-13/h1-4,12H,5-8H2,(H,14,15)
- InChI Key: CQNOYCKJLKZRKY-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)O)=CC=1)(N1CCNCC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 390
- Topological Polar Surface Area: 95.1
4-(Piperazine-1-sulfonyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-57324-0.05g |
4-(piperazine-1-sulfonyl)benzoic acid |
446831-26-1 | 95.0% | 0.05g |
$239.0 | 2025-03-15 | |
| Enamine | EN300-57324-0.1g |
4-(piperazine-1-sulfonyl)benzoic acid |
446831-26-1 | 95.0% | 0.1g |
$250.0 | 2025-03-15 | |
| Enamine | EN300-57324-0.25g |
4-(piperazine-1-sulfonyl)benzoic acid |
446831-26-1 | 95.0% | 0.25g |
$262.0 | 2025-03-15 | |
| Enamine | EN300-57324-0.5g |
4-(piperazine-1-sulfonyl)benzoic acid |
446831-26-1 | 95.0% | 0.5g |
$273.0 | 2025-03-15 | |
| Enamine | EN300-57324-1.0g |
4-(piperazine-1-sulfonyl)benzoic acid |
446831-26-1 | 95.0% | 1.0g |
$284.0 | 2025-03-15 | |
| Enamine | EN300-57324-2.5g |
4-(piperazine-1-sulfonyl)benzoic acid |
446831-26-1 | 95.0% | 2.5g |
$558.0 | 2025-03-15 | |
| Enamine | EN300-57324-5.0g |
4-(piperazine-1-sulfonyl)benzoic acid |
446831-26-1 | 95.0% | 5.0g |
$825.0 | 2025-03-15 | |
| Enamine | EN300-57324-10.0g |
4-(piperazine-1-sulfonyl)benzoic acid |
446831-26-1 | 95.0% | 10.0g |
$1224.0 | 2025-03-15 |
4-(Piperazine-1-sulfonyl)benzoic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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